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Compound of Interest

Compound Name:
(4-bromo-1,2-

phenylene)dimethanol

Cat. No.: B179665 Get Quote

This guide provides detailed information on the chemical properties, synthesis, and

experimental workflow for (4-bromo-1,2-phenylene)dimethanol, a compound of interest for

researchers and professionals in the field of drug development and chemical synthesis.

Chemical Data Summary
The fundamental chemical properties of (4-bromo-1,2-phenylene)dimethanol are

summarized in the table below.

Property Value Source

Molecular Formula C₈H₉BrO₂

Molecular Weight 217.06 g/mol

CAS Number 171011-37-3 [1]

Synonyms
4-bromo-1,2-

benzenedimethanol

Experimental Protocols
Synthesis of (4-bromo-1,2-phenylene)dimethanol[1]
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This section details the experimental procedure for the synthesis of (4-bromo-1,2-
phenylene)dimethanol from 5-bromoisobenzofuran-1,3-dione.

Materials:

5-bromoisobenzofuran-1,3-dione

Anhydrous toluene

1 M diisobutylaluminum hydride (DIBAL-H) in toluene

10% aqueous hydrochloric acid

Ethyl acetate

Saturated saline solution

Anhydrous magnesium sulfate

Diatomaceous earth

Silica gel for column chromatography

Hexane

Ethyl acetate

Procedure:

A solution of 5-bromoisobenzofuran-1,3-dione (106 mg, 0.47 mmol) in anhydrous toluene is

prepared.

Under ice-bath cooling, a 1 M toluene solution of diisobutylaluminum hydride (DIBAL-H) (3

mL, 3 mmol) is slowly added to the solution.

The reaction mixture is stirred at room temperature for 1.5 hours.

Subsequently, 10% aqueous hydrochloric acid solution (0.7 mL) is slowly added at 0°C.
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The reaction mixture is diluted with toluene (1 mL) and stirring is continued at room

temperature for 1 hour.

The mixture is filtered through diatomaceous earth.

The filtrate is extracted with ethyl acetate (3 x 20 mL).

The combined organic phases are washed with saturated saline solution (10 mL).

The organic layer is dried over anhydrous magnesium sulfate and then concentrated under

reduced pressure.

The resulting residue is purified by silica gel column chromatography using a 1:1 mixture of

hexane and ethyl acetate as the eluent.

The final product, (4-bromo-1,2-phenylene)dimethanol, is obtained as a colorless solid (89

mg, 91% yield).

Visualized Experimental Workflow
The following diagram illustrates the key steps in the synthesis of (4-bromo-1,2-
phenylene)dimethanol.
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End Product:

(4-bromo-1,2-phenylene)dimethanol

Click to download full resolution via product page

Synthesis workflow for (4-bromo-1,2-phenylene)dimethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide on (4-bromo-1,2-
phenylene)dimethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b179665#4-bromo-1-2-phenylene-dimethanol-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB42516134.htm
https://www.benchchem.com/product/b179665#4-bromo-1-2-phenylene-dimethanol-molecular-weight-and-formula
https://www.benchchem.com/product/b179665#4-bromo-1-2-phenylene-dimethanol-molecular-weight-and-formula
https://www.benchchem.com/product/b179665#4-bromo-1-2-phenylene-dimethanol-molecular-weight-and-formula
https://www.benchchem.com/product/b179665#4-bromo-1-2-phenylene-dimethanol-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b179665?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179665?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

